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Compound of Interest

Compound Name: Tris(diethylamino)phosphine

Cat. No.: B1199214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential procedures for the safe

handling and storage of Tris(diethylamino)phosphine. Adherence to these protocols is critical

to ensure personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties
Tris(diethylamino)phosphine, also known as hexaethylphosphorous triamide, is a versatile

organophosphorus compound.[1] It is a clear, colorless to yellow-orange liquid at room

temperature.[2] The color may darken upon exposure to air due to oxidation, a common

characteristic of phosphines.[2]

Table 1: Physical and Chemical Properties of Tris(diethylamino)phosphine
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Property Value Reference

Molecular Formula C₁₂H₃₀N₃P [1]

Molecular Weight 247.36 g/mol [1]

Appearance
Clear colorless to yellow-

orange liquid
[2]

Density 0.903 g/mL at 25 °C [3]

Boiling Point 80-90 °C at 10 mmHg [4]

Flash Point 59 °C (138.2 °F) - closed cup [3]

Refractive Index n20/D 1.475 [3]

Solubility Insoluble in water [4]

Safe Handling Protocols
Due to its hazardous nature, Tris(diethylamino)phosphine must be handled with stringent

safety measures.

Personal Protective Equipment (PPE)
Proper PPE is mandatory to prevent exposure.

Table 2: Recommended Personal Protective Equipment
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Protection Type Specification Reference

Eye/Face Protection
Safety glasses with side-

shields or chemical goggles.
[5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), flame-

retardant clothing, and a lab

coat.

[5]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

vapors are generated, a

respirator with an appropriate

filter is required.

[5]

General Handling Procedures
Work Area: Always handle Tris(diethylamino)phosphine in a well-ventilated area,

preferably within a certified chemical fume hood.[5]

Ignition Sources: This compound is a flammable liquid.[6] Keep it away from heat, sparks,

open flames, and other ignition sources.[5] Use non-sparking tools and take precautionary

measures against static discharge.[7]

Air Sensitivity: The compound is air-sensitive and should be stored under an inert gas.[5]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[5] Do not breathe vapors or

mist.[5] Wash hands thoroughly after handling.

Spill Response
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate the area.

Ventilate: Ensure the area is well-ventilated.
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Containment: Contain the spill using a non-combustible absorbent material such as sand,

earth, or vermiculite.[5]

Collection: Collect the absorbed material into a suitable container for disposal.

Decontamination: Clean the spill area thoroughly.

Do not allow the spilled material to enter drains or waterways.[5]

Storage Guidelines
Proper storage is crucial for maintaining the stability and safety of

Tris(diethylamino)phosphine.

Container: Keep the container tightly closed in a dry and well-ventilated place.[5] Containers

that have been opened must be carefully resealed and kept upright to prevent leakage.[5]

Temperature: Store in a cool place, below 30°C.[2][4]

Inert Atmosphere: Store under an inert gas to prevent oxidation.[5]

Incompatibilities: Store away from strong oxidizing agents.[5]

Reactivity and Incompatibilities
Tris(diethylamino)phosphine is a reactive compound. It is primarily incompatible with strong

oxidizing agents.[5] Upon combustion, it can produce hazardous decomposition products,

including carbon oxides, nitrogen oxides (NOx), and oxides of phosphorus.[5]

Experimental Protocols and Visualizations
Logical Workflow for Handling and Storage
The following diagram illustrates the key decision points and safety measures for handling and

storing Tris(diethylamino)phosphine.
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Caption: Workflow for Safe Handling and Storage.

Reactivity Pathway
The following diagram illustrates the key reactivity hazards associated with

Tris(diethylamino)phosphine.
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Tris(diethylamino)phosphine

Hazardous Reaction

Hazardous Decomposition Products:
- Carbon Oxides

- Nitrogen Oxides (NOx)
- Phosphorus Oxides

Strong Oxidizing Agents Combustion (Heat, Flame)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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